2-(1,3-Benzodioxol-5-yl)-3-(4-methoxyphenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic acid

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-3-(4-methoxyphenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic acid
• InChI: InChI=1S/C24H19NO6/c1-29-16-9-6-14(7-10-16)22-21(24(27)28)17-4-2-3-5-18(17)23(26)25(22)15-8-11-19-20(12-15)31-13-30-19/h2-12,21-22H,13H2,1H3,(H,27,28)
• InChI Key: MLQBKKDOVITPQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(C3=CC=CC=C3C(=O)N2C4=CC5=C(C=C4)OCO5)C(=O)O
• Molecular Formula: C24H19NO6
• Molecular Weight: 417.4 g/mol

Description

2-(1,3-Benzodioxol-5-yl)-3-(4-methoxyphenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C24H19NO6 and its molecular weight is 417.417. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

• Mechanism of Bond Cleavage During Acidolysis of Lignin Model Compounds : A study reviewed the acidolysis of β-O-4-type lignin model compounds, demonstrating the importance of the γ-hydroxymethyl group in the reaction mechanism and identifying a new enol ether compound during the process (Yokoyama, 2015).

Biomedical Applications

• Pharmacological Review of Chlorogenic Acid (CGA) : Chlorogenic Acid, a biologically active dietary polyphenol, has been found to exhibit a range of therapeutic roles, such as antioxidant, anti-inflammatory, and neuroprotective effects, which are relevant to the broad spectrum of bioactivity observed in structurally related compounds (Naveed et al., 2018).

Environmental and Material Sciences

• Advanced Oxidation Processes for Degradation of Acetaminophen : The study emphasizes the use of advanced oxidation processes to degrade acetaminophen in aqueous mediums, highlighting the generation of various by-products and their biotoxicity. This research area might be relevant for the environmental applications of similar compounds (Qutob et al., 2022).

Polymer and Materials Chemistry

• BODIPY-based Organic Semiconductors for OLED Devices : BODIPY-based materials have emerged as promising candidates for application in organic light-emitting diodes (OLEDs), demonstrating the versatility of aromatic compounds in the development of new materials for optoelectronic applications (Squeo & Pasini, 2020).